Cas no 54867-56-0 (Bufrolin)

• Product name: Bufrolin
• CAS No: 54867-56-0
• MF: C₁₈H₁₆N₂O₆
• MW: 356.32944
• CID: 375166
• PubChem ID: 72103

Bufrolin Chemical and Physical Properties

Names and Identifiers

• 1,7-Phenanthroline-2,8-dicarboxylicacid, 6-butyl-1,4,7,10-tetrahydro-4,10-dioxo-
• 6-butyl-4,10-dioxo-1,7-dihydro-1,7-phenanthroline-2,8-dicarboxylic acid
• BUFROLIN
• 6-Butyl-1,4,7,10-tetrahydro-4,10-dioxo-1,7-phenanthroline-2,8-dicarbonsaeure
• 6-Butyl-1,4,7,10-tetrahydro-4,10-dioxo-1,7-phenanthroline-2,8-dicarboxylic acid
• 6-butyl-4,10-dioxo-1,4,7,10-tetrahydro-1,7-phenanthroline-2,8-dicarboxylic acid
• Bufrolin [INN:BAN]
• Bufroline
• Bufroline [INN-French]
• Bufrolino
• Bufrolino [INN-Spanish]
• Bufrolinum
• Bufrolinum [INN-Latin]
• UNII-46C1PX266N
• DTXSID60203353
• 6-butyl-1,4,7,10-tetrahydro-4,10-dioxo-1,7-phenathroline-2,8-dicarboxylic acid
• HY-106481
• 46C1PX266N
• BDBM50020876
• 6-Butyl-4,10-dioxo-1,4,7,10-tetrahydro-[1,7]phenanthroline-2,8-dicarboxylic acid
• 6-Butyl-4,10-dioxo-1,4,7,10-tetrahydro-[1,7]phenanthroline-2,8-dicarboxylic acid(bufrolin)
• 54867-56-0
• Q27258923
• AT38170
• ICI-74917
• CHEMBL150764
• SCHEMBL2109492
• BUFROLIN [MART.]
• NS00120222
• CS-0025896
• BUFROLIN [INN]
• Bufrolinum (INN-Latin)
• Bufrolino (INN-Spanish)
• DTXCID60125844
• BUFROLIN (MART.)
• DA-51472
• Bufroline (INN-French)
• ICI 74917
• Bufrolin

• Inchi： InChI=1S/C18H16N2O6/c1-2-3-4-8-5-9-12(21)6-10(17(23)24)20-16(9)14-13(22)7-11(18(25)26)19-15(8)14/h5-7H,2-4H2,1H3,(H,19,22)(H,20,21)(H,23,24)(H,25,26)
• InChI Key： BQVIONBNDNFCCP-UHFFFAOYSA-N
• SMILES： CCCCc1cc2c(=O)cc([nH]c2c3c1[nH]c(cc3=O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 356.100836
• Monoisotopic Mass: 356.100836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• Tautomer Count: 398
• Surface Charge: 0
• XLogP3: 2.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 609.6±55.0 °C at 760 mmHg
• Flash Point: 322.5±31.5 °C
• Refractive Index: 1.648
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Bufrolin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)